Cas no 154937-68-5 (Falconensin H)

Falconensin H structure
Falconensin H structure
Product Name:Falconensin H
CAS No:154937-68-5
MF:C22H18Cl2O7
MW:465.280832947554
CID:171820
Update Time:2024-03-01

Falconensin H Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-dichloro-4-hydroxy-2-methoxy-6-methyl-,(7S)-7,8-dihydro-7-methyl-6,8-dioxo-3-(1E)-1-propen-1-yl-6H-2-benzopyran-7-ylester
    • Benzoic acid,3,5-dichloro-4-hydroxy-2-methoxy-6-methyl-,(7S)-7,8-dihydro-7-methyl-6,8-dioxo-3-(1E)-1-propen-1-yl-6H-2-benzopy
    • Benzoic acid, 3,5-dichloro-4-hydroxy-2-methoxy-6-methyl-,7,8-dihydro-7-methyl-6,8-dioxo-3-(1-propenyl)-6H-2-benzopyran-7-yl ester,[S-(E)]-
    • Benzoicacid, 3,5-dichloro-4-hydroxy-2-methoxy-6-methyl-,(7S)-7,8-dihydro-7-methyl-6,8-dioxo-3-(1E)-1-propenyl-6H-2-benzopyran-7-ylester (9CI)
    • Falconensin H
    • CID 102505973
    • Benzoic acid, 3,5-dichloro-4-hydroxy-2-methoxy-6-methyl-, (7S)-7,8-dihydro-7-methyl-6,8-dioxo-3-(1E)-1-propen-1-yl-6H-2-benzopyran-7-yl ester
    • Inchi: 1S/C22H18Cl2O7/c1-5-6-12-7-11-8-14(25)22(3,20(27)13(11)9-30-12)31-21(28)15-10(2)16(23)18(26)17(24)19(15)29-4/h5-9,26H,1-4H3/b6-5+/t22-/m0/s1
    • InChI Key: RVIUMLKZEHDPCJ-BDNZGDGKSA-N
    • SMILES: ClC1=C(C(=C(C(=C1C)C(=O)O[C@@]1(C)C(C=C2C=C(/C=C/C)OC=C2C1=O)=O)OC)Cl)O

Computed Properties

  • Exact Mass: 464.043
  • Monoisotopic Mass: 464.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.1
  • XLogP3: 3.09

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 658.9±55.0 °C(Predicted)
  • pka: 4.55±0.35(Predicted)
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